6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H8BrFN4S
• Molecular Weight: 375.2 g/mol
• IUPAC Name: 6-(2-bromophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H8BrFN4S/c16-12-7-2-1-6-11(12)14-20-21-13(18-19-15(21)22-14)9-4-3-5-10(17)8-9/h1-8H
• InChI Key: VDZXRKLTHACRPY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)Br

Description

6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains a triazole and thiadiazole ring system, which gives it unique properties that make it useful in various research studies.

Mechanism of Action

The exact mechanism of action of 6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that the compound works by inhibiting certain enzymes or proteins in the body that are involved in the development of diseases such as cancer and inflammation. It may also interact with certain receptors in the brain to improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis (cell death) and suppressing tumor cell migration and invasion. It also exhibits anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. Additionally, it has been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique chemical structure, which gives it potential for various applications in medicinal chemistry and drug discovery. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in research studies.

Future Directions

There are several future directions for the research and development of 6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as an anticancer agent and optimize its use in combination with other drugs. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in various research studies.

Synthesis Methods

The synthesis of 6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 2-bromoaniline, 3-fluoroaniline, and 4-amino-5-mercapto-1,2,4-triazole in the presence of a catalyst. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at high temperature. The final product is obtained after purification using column chromatography or recrystallization.

Scientific Research Applications

6-(2-Bromophenyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities, making it a promising candidate for the development of new drugs. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.